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Cat. No.: B1309874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorodiphenylmethane, also known by synonyms such as benzophenone dichloride and α,α-

dichlorodiphenylmethane, is a chlorinated organic compound with the chemical formula

C₁₃H₁₀Cl₂. It serves as a precursor in various organic syntheses. A thorough understanding of

its solubility in different organic solvents is crucial for its application in reaction chemistry,

purification processes, and formulation development.

This technical guide provides a comprehensive overview of the solubility of

dichlorodiphenylmethane in a range of common organic solvents. Due to the limited availability

of specific quantitative data in peer-reviewed literature, this guide presents available qualitative

and quantitative solubility information for dichlorodiphenylmethane, supplemented with data for

the structurally analogous compounds, diphenylmethane and benzophenone, to provide a

predictive understanding of its solubility profile. Furthermore, detailed experimental protocols

for determining the solubility of organic compounds are provided to enable researchers to

generate precise data for their specific applications.
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A summary of the key physicochemical properties of dichlorodiphenylmethane is presented in

Table 1.

Table 1: Physicochemical Properties of Dichlorodiphenylmethane

Property Value

Molecular Formula C₁₃H₁₀Cl₂

Molecular Weight 237.12 g/mol

Appearance Colorless solid or slightly yellow liquid

Melting Point 146-150 °C (decomposes)[1]

Boiling Point 305 °C (lit.)[1]

Density 1.235 g/mL at 25 °C (lit.)[1]

Solubility of Dichlorodiphenylmethane
Qualitative and Quantitative Solubility Data
Qualitative data indicates that dichlorodiphenylmethane is soluble in several common organic

solvents. It is important to note that dichlorodiphenylmethane reacts with water. A single

quantitative data point for its solubility in dimethyl sulfoxide (DMSO) has been found. This

information is summarized in Table 2.

Table 2: Solubility of Dichlorodiphenylmethane in Various Solvents
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Solvent Chemical Class Solubility

Diethyl Ether Ether Soluble[2]

Benzene Aromatic Hydrocarbon Soluble[2]

Ethanol Alcohol Soluble[2]

Toluene Aromatic Hydrocarbon Soluble[2]

Dimethyl Sulfoxide (DMSO) Sulfoxide 55 mg/mL

Water Protic Reacts[2]

Solubility of Structurally Analogous Compounds
To further predict the solubility behavior of dichlorodiphenylmethane, the solubility of

structurally similar compounds, diphenylmethane and benzophenone, is presented in Table 3.

The non-polar nature of diphenylmethane and the moderately polar nature of benzophenone

provide a useful framework for estimating the solubility of dichlorodiphenylmethane.

Table 3: Solubility of Diphenylmethane and Benzophenone in Organic Solvents
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Compound Solvent Solubility

Diphenylmethane Diethyl Ether >10%[3]

Ethanol >10%[3]

Chloroform >10%[3]

Benzene Soluble[3]

Hexane Soluble[3]

Benzophenone Acetone Very soluble[4]

Acetic Acid Very soluble[4]

Benzene Soluble[4]

Methanol Soluble[4]

Chloroform Soluble[5]

Diethyl Ether 1 g in 6 mL[4]

Ethanol 1 g in 7.5 mL[4]

Based on the available data and the principle of "like dissolves like," dichlorodiphenylmethane

is expected to exhibit good solubility in non-polar and moderately polar aprotic solvents. Its

solubility in polar protic solvents, other than its reactivity with water, is likely to be lower.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for the experimental determination of the solubility of

a solid organic compound like dichlorodiphenylmethane in an organic solvent.

Gravimetric Method (Shake-Flask Method)
This method involves preparing a saturated solution, separating the dissolved solute, and

determining its mass after solvent evaporation.

4.1.1 Materials

Dichlorodiphenylmethane
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Selected organic solvent(s)

Analytical balance

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters)

Glass vials with screw caps

Evaporating dish

Vacuum oven

4.1.2 Procedure

Preparation of Saturated Solution: Add an excess amount of dichlorodiphenylmethane to a

glass vial containing a known volume of the organic solvent. The presence of undissolved

solid is essential to ensure saturation.

Equilibration: Seal the vial and place it in a thermostatically controlled shaker or water bath

set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (typically

24-48 hours) to reach equilibrium.

Phase Separation: Allow the vial to stand undisturbed at the constant temperature for several

hours to allow the excess solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear

supernatant using a syringe. Attach a syringe filter (of a material compatible with the solvent)

and filter the solution into a pre-weighed evaporating dish.

Solvent Evaporation: Place the evaporating dish in a fume hood to allow the solvent to

evaporate. Gentle heating in a vacuum oven at a temperature below the boiling point of the

solvent and the decomposition temperature of dichlorodiphenylmethane can be used to

expedite this process.

Mass Determination: Once the solvent is completely evaporated, dry the evaporating dish in

a vacuum oven until a constant mass is achieved.
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Calculation: Calculate the mass of the dissolved dichlorodiphenylmethane by subtracting the

initial mass of the empty evaporating dish from the final mass. Express the solubility in the

desired units (e.g., g/100 mL, mg/mL, or mol/L).

UV/Vis Spectrophotometric Method
This method is suitable for compounds that absorb UV/Vis radiation and offers higher

sensitivity than the gravimetric method.

4.2.1 Materials

Dichlorodiphenylmethane

Selected organic solvent(s) (UV grade)

UV/Vis spectrophotometer

Volumetric flasks and pipettes

Materials for preparing a saturated solution as in the gravimetric method.

4.2.2 Procedure

Determination of Maximum Absorbance (λmax): Prepare a dilute solution of

dichlorodiphenylmethane in the chosen solvent and scan its UV/Vis spectrum to determine

the wavelength of maximum absorbance (λmax).

Preparation of Calibration Curve: Prepare a series of standard solutions of

dichlorodiphenylmethane of known concentrations in the solvent. Measure the absorbance of

each standard at the λmax and plot a calibration curve of absorbance versus concentration.

Preparation of Saturated Solution: Prepare a saturated solution of dichlorodiphenylmethane

as described in the gravimetric method (steps 1-3).

Sample Preparation and Analysis: Withdraw a sample of the clear supernatant and dilute it

with a known volume of the solvent to bring the absorbance within the linear range of the

calibration curve. Measure the absorbance of the diluted sample at λmax.
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Calculation: Use the equation of the calibration curve to determine the concentration of the

diluted sample. Calculate the concentration of the original saturated solution by multiplying

by the dilution factor. This concentration represents the solubility.

Experimental Workflow Visualization
The following diagrams illustrate the logical workflow for determining the solubility of

dichlorodiphenylmethane.
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Preparation of Saturated Solution

Gravimetric Method UV/Vis Spectrophotometric Method

Add excess Dichlorodiphenylmethane to solvent

Seal vial

Equilibrate at constant temperature with agitation (24-48h)

Allow excess solid to settle

Withdraw and filter supernatant into pre-weighed dish Withdraw and filter supernatant

Evaporate solvent

Dry residue to constant mass

Calculate solubility from mass of residue and volume of supernatant

Prepare calibration curve

Dilute supernatant to fall within calibration range

Measure absorbance at λmax

Calculate concentration from calibration curve and dilution factor
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Caption: Experimental workflow for solubility determination.
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Caption: Solubility relationships of Dichlorodiphenylmethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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